[3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 2-(4-chloro-2-methylphenoxy)acetate

• IUPAC Name: [3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 2-(4-chloro-2-methylphenoxy)acetate
• InChI: InChI=1S/C23H28ClNO11/c1-11-8-16(24)6-7-17(11)32-10-19(30)36-23-20(25-12(2)26)22(34-15(5)29)21(33-14(4)28)18(35-23)9-31-13(3)27/h6-8,18,20-23H,9-10H2,1-5H3,(H,25,26)
• InChI Key: RWHQILFVSQZCFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
• Molecular Formula: C23H28ClNO11
• Molecular Weight: 529.9 g/mol

Description

[3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 2-(4-chloro-2-methylphenoxy)acetate is a useful research compound. Its molecular formula is C23H28ClNO11 and its molecular weight is 529.92. The purity is usually 95%.
BenchChem offers high-quality [3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 2-(4-chloro-2-methylphenoxy)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [3-Acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl] 2-(4-chloro-2-methylphenoxy)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing various compounds derived from similar chemical structures, exploring their chemical properties through spectral studies. One example includes the synthesis and antimicrobial evaluation of novel imines and thiazolidinones derived from related compounds, characterized by their antibacterial and antifungal activities (Fuloria et al., 2009). Another study focused on the synthesis of 2, 5-disubstituted-1, 3, 4-oxadiazoles as potential anti-inflammatory agents, highlighting the process of creating these derivatives and their characterization through IR, 1HNMR, and MS spectral data (Ilango et al., 2009).

Biological Activities

Several studies have been dedicated to evaluating the biological activities of synthesized compounds related to the chemical structure . For instance, the chemoselective acetylation of 2-Aminophenol using immobilized lipase has been investigated for its application in synthesizing intermediates for antimalarial drugs, showcasing the optimization of the process and its kinetics (Magadum & Yadav, 2018). Another research effort led to the synthesis of a novel water-soluble phthalimide derivative of acetaminophen, aiming at potential analgesic and antipyretic applications, with two synthetic routes developed for its preparation (Reddy et al., 2013).

Comparative Metabolism Studies

Comparative metabolism studies of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes were conducted to understand the carcinogenic pathways of these compounds, which are structurally related to the compound . This research provides insights into the metabolic activation pathway leading to DNA-reactive products (Coleman et al., 2000).